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Compound of Interest

1-Bromo-4-
Compound Name:
(bromomethyl)naphthalene

Cat. No.: B1281212

This technical guide provides comprehensive information on the chemical compound 1-Bromo-
4-(bromomethyl)naphthalene, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Data

1-Bromo-4-(bromomethyl)naphthalene is a halogenated aromatic hydrocarbon. Its
fundamental chemical properties are summarized below.
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Property Value Citations
Molecular Formula C11HsBr2 [1112][3]
Molecular Weight 299.99 g/mol [2][3]
CAS Number 79996-99-9 [1][2]
Physical Form Solid
Purity 97%
1-bromo-4-
IUPAC Name
(bromomethyl)naphthalene
FHXASJKBBLIBAQ-
INChl Key

UHFFFAOYSA-N

Storage Conditions

Inert atmosphere, 2-8°C or
-20°C

[2]

Experimental Protocols

Synthesis of 1-Bromo-4-(bromomethyl)naphthalene

A common method for the synthesis of 1-Bromo-4-(bromomethyl)naphthalene involves the

bromination of the methyl group of 4-bromo-1-methylnaphthalene.[4]

Materials:

Procedure:

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO)

Carbon tetrachloride

4-Bromo-1-methylnaphthalene
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 In a 5-liter four-hole bottle, combine 461.8g of 4-bromo-1-methylnaphthalene, 7.2kg of
carbon tetrachloride, 375.6g of N-bromosuccinimide, and 20.5g of benzoyl peroxide.[4]

e Heat the mixture to a temperature of 70-78°C (preferably 77°C) to initiate the reaction,
allowing it to reflux overnight.[4]

» Monitor the reaction progress using a suitable method, such as thin-layer chromatography, to
confirm the completion of the reaction.

e Once the reaction is complete, cool the mixture to room temperature.[4]
 Filter the mixture by suction to remove the succinimide byproduct.

e The resulting filtrate contains the desired product, 1-bromo-4-(bromomethyl)naphthalene,
in the carbon tetrachloride solvent. Further purification can be achieved through
recrystallization or column chromatography.

Visualized Synthesis Pathway

The synthesis of 1-Bromo-4-(bromomethyl)naphthalene from 1-methylnaphthalene involves
a two-step process: bromination of the naphthalene ring followed by bromination of the methyl

group.

N-Bromosuccinimide,
N-Bromosuccinimide, Benzoyl Peroxide,

A itril 14, 70-78°
cetonitrle P 4-Bromo-1-methylnaphthalene CCH,T0-78°C

1-Methylnaphthalene 1-Bromo-4-(bromomethyl)naphthalene

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-4-(bromomethyl)naphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-4-
(bromomethyl)naphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281212#1-bromo-4-bromomethyl-naphthalene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.scbt.com/p/1-bromo-4-bromomethyl-naphthalene-79996-99-9
https://www.usbio.net/biochemicals/409291/1Bromo4bromomethylnaphthalene
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB6153890.htm
https://patents.google.com/patent/CN106366018A/en
https://patents.google.com/patent/CN106366018A/en
https://www.benchchem.com/product/b1281212#1-bromo-4-bromomethyl-naphthalene-molecular-weight-and-formula
https://www.benchchem.com/product/b1281212#1-bromo-4-bromomethyl-naphthalene-molecular-weight-and-formula
https://www.benchchem.com/product/b1281212#1-bromo-4-bromomethyl-naphthalene-molecular-weight-and-formula
https://www.benchchem.com/product/b1281212#1-bromo-4-bromomethyl-naphthalene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1281212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

